Cas no 57395-54-7 (2-(2,2-dimethyl-1,3-dioxolan-4-yl)propanal)

2-(2,2-Dimethyl-1,3-dioxolan-4-yl)propanal is a protected aldehyde derivative featuring a 1,3-dioxolane moiety, which enhances stability under reactive conditions. The 2,2-dimethyl substitution further improves steric protection, making it suitable for selective transformations where aldehyde functionality must be preserved. This compound is particularly valuable in synthetic organic chemistry as a versatile intermediate for the preparation of complex molecules, including pharmaceuticals and fine chemicals. Its structural features allow for controlled deprotection or further functionalization under mild conditions. The dioxolane group also imparts solubility in common organic solvents, facilitating handling in multistep syntheses. This product is typically characterized by high purity and consistent performance in demanding applications.

2-(2,2-dimethyl-1,3-dioxolan-4-yl)propanal structure

57395-54-7 structure

Product Name:2-(2,2-dimethyl-1,3-dioxolan-4-yl)propanal

CAS No:57395-54-7

MF:C₈H₁₄O₃

MW:158.194962978363

CID:6220109

PubChem ID:12574424

Update Time:2025-06-11

2-(2,2-dimethyl-1,3-dioxolan-4-yl)propanal Chemical and Physical Properties

Names and Identifiers

- 2-(2,2-dimethyl-1,3-dioxolan-4-yl)propanal
- EN300-1996303
- 57395-54-7
- Inchi： 1S/C8H14O3/c1-6(4-9)7-5-10-8(2,3)11-7/h4,6-7H,5H2,1-3H3
- InChI Key： AFUYMKKKNZKJOL-UHFFFAOYSA-N
- SMILES： O1C(C)(C)OCC1C(C=O)C

Computed Properties

Exact Mass: 158.094294304g/mol
Monoisotopic Mass: 158.094294304g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 153
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 35.5Å²

2-(2,2-dimethyl-1,3-dioxolan-4-yl)propanal Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1996303-0.05g	2-(2,2-dimethyl-1,3-dioxolan-4-yl)propanal	57395-54-7	0.05g	$959.0	2023-09-16
Enamine	EN300-1996303-0.1g	2-(2,2-dimethyl-1,3-dioxolan-4-yl)propanal	57395-54-7	0.1g	$1005.0	2023-09-16
Enamine	EN300-1996303-0.25g	2-(2,2-dimethyl-1,3-dioxolan-4-yl)propanal	57395-54-7	0.25g	$1051.0	2023-09-16
Enamine	EN300-1996303-0.5g	2-(2,2-dimethyl-1,3-dioxolan-4-yl)propanal	57395-54-7	0.5g	$1097.0	2023-09-16
Enamine	EN300-1996303-1.0g	2-(2,2-dimethyl-1,3-dioxolan-4-yl)propanal	57395-54-7	1g	$1142.0	2023-06-04
Enamine	EN300-1996303-2.5g	2-(2,2-dimethyl-1,3-dioxolan-4-yl)propanal	57395-54-7	2.5g	$2240.0	2023-09-16
Enamine	EN300-1996303-5.0g	2-(2,2-dimethyl-1,3-dioxolan-4-yl)propanal	57395-54-7	5g	$3313.0	2023-06-04
Enamine	EN300-1996303-10.0g	2-(2,2-dimethyl-1,3-dioxolan-4-yl)propanal	57395-54-7	10g	$4914.0	2023-06-04
Enamine	EN300-1996303-1g	2-(2,2-dimethyl-1,3-dioxolan-4-yl)propanal	57395-54-7	1g	$1142.0	2023-09-16
Enamine	EN300-1996303-5g	2-(2,2-dimethyl-1,3-dioxolan-4-yl)propanal	57395-54-7	5g	$3313.0	2023-09-16

2-(2,2-dimethyl-1,3-dioxolan-4-yl)propanal Related Literature

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Related Categories

Additional information on 2-(2,2-dimethyl-1,3-dioxolan-4-yl)propanal

Recent Advances in the Application of 2-(2,2-dimethyl-1,3-dioxolan-4-yl)propanal (CAS: 57395-54-7) in Chemical Biology and Pharmaceutical Research

The compound 2-(2,2-dimethyl-1,3-dioxolan-4-yl)propanal (CAS: 57395-54-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in synthetic chemistry and drug development. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.

Recent studies have highlighted the role of 2-(2,2-dimethyl-1,3-dioxolan-4-yl)propanal as a key intermediate in the synthesis of complex organic molecules. Its unique structural features, including the dioxolane ring and aldehyde functional group, make it a valuable building block for the construction of chiral compounds. A 2023 study published in the Journal of Organic Chemistry demonstrated its utility in the asymmetric synthesis of β-hydroxy aldehydes, which are precursors to various bioactive molecules.

In pharmaceutical research, 57395-54-7 has been investigated for its potential as a scaffold for drug discovery. Computational docking studies have suggested that derivatives of this compound may exhibit affinity for specific protein targets involved in inflammatory pathways. Preliminary in vitro assays conducted by a research team at the University of Cambridge showed promising anti-inflammatory activity for several synthesized analogs, with IC50 values in the low micromolar range.

The metabolic stability and pharmacokinetic properties of 2-(2,2-dimethyl-1,3-dioxolan-4-yl)propanal derivatives have also been explored. A recent publication in Bioorganic & Medicinal Chemistry Letters reported improved metabolic stability when the aldehyde group was modified to form stable prodrugs. This modification strategy could potentially address the challenges associated with the compound's rapid clearance in vivo.

From a synthetic chemistry perspective, novel catalytic methods for the enantioselective synthesis of 57395-54-7 have been developed. Researchers at ETH Zurich recently reported a highly efficient organocatalytic approach that achieves >95% enantiomeric excess, representing a significant improvement over previous methods. This advancement could facilitate the large-scale production of enantiopure compounds for biological evaluation.

Looking forward, the unique chemical properties of 2-(2,2-dimethyl-1,3-dioxolan-4-yl)propanal continue to inspire innovative applications in medicinal chemistry. Current research directions include its incorporation into PROTAC (proteolysis targeting chimera) designs and as a versatile handle for bioconjugation strategies. The compound's potential in targeted drug delivery systems is also being actively investigated by several pharmaceutical companies.